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Compound of Interest

Compound Name: (2-Mercaptophenyl)boronic acid

Cat. No.: B1308620 Get Quote

Essential Safety and Handling Guide for (2-
Mercaptophenyl)boronic Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling (2-Mercaptophenyl)boronic acid.

The following procedures are critical for minimizing risk and ensuring a safe laboratory

environment.

(2-Mercaptophenyl)boronic acid is a chemical compound that requires careful handling due

to its potential hazards. While a specific Safety Data Sheet (SDS) for the 2-isomer was not

located, data for the closely related 3- and 4-isomers indicate that it should be treated as a

substance that can cause skin and serious eye irritation[1].

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the required PPE for handling (2-Mercaptophenyl)boronic acid.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must meet ANSI Z.87.1 1989

standard or equivalent[2]. A

face shield is required for

splash or explosion risks[2].

Hand Protection Chemical-Resistant Gloves

Disposable nitrile or neoprene

gloves are recommended.

Gloves should be inspected

before use and changed upon

contact with the chemical[1][2].

Body Protection Laboratory Coat

A Nomex® or similar flame-

resistant lab coat should be

worn over cotton clothing. It

must be buttoned and fit

properly[2].

Foot Protection Closed-Toe Shoes

Shoes must cover the entire

foot; no sandals or perforated

shoes are permitted[2][3].

Respiratory Protection Dust Respirator

Required if dust or aerosols

are generated. Use a NIOSH-

approved respirator[1].

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety.

Preparation:

Ensure a safety shower and eye wash station are readily accessible[1][3].

Work in a well-ventilated area, preferably within a chemical fume hood, especially if dust

can be generated[1][4][5].

Assemble all necessary equipment and reagents before handling the compound.
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Handling:

Don all required PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing[1][4].

When weighing or transferring the solid, take care to avoid creating dust[1].

Wash hands and face thoroughly after handling the material[1][5].

Post-Handling:

Decontaminate the work area upon completion of the task.

Properly remove and dispose of contaminated gloves and other disposable PPE[6].

Wash hands again after removing gloves.

Disposal Plan
Proper disposal of (2-Mercaptophenyl)boronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, closed, and clearly labeled container[1][4][6].

Do not mix with other waste streams unless explicitly permitted.

Disposal Procedure:

Dispose of the chemical waste as special waste through a licensed disposal company[7].

Consult with your institution's environmental health and safety (EHS) office for specific

local, state, and federal regulations[1].

Handle uncleaned, empty containers as you would the product itself.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.tcichemicals.com/BE/en/sds/M2418_EU_6N.pdf
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.tcichemicals.com/BE/en/sds/M2418_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2418_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-mercaptophenylboronic-acid.pdf
https://www.benchchem.com/product/b1308620?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M2418_EU_6N.pdf
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.chemicalbook.com/msds/4-mercaptophenylboronic-acid.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/152496.pdf
https://www.tcichemicals.com/BE/en/sds/M2418_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps for safely handling and disposing of (2-
Mercaptophenyl)boronic acid.
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Caption: Workflow for handling (2-Mercaptophenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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